Cas no 625-04-7 (4-Amino-4-methyl-2-pentanone)

4-Amino-4-methyl-2-pentanone Properties

Names and Identifiers

• 2-Pentanone,4-amino-4-methyl-
• 4-Amino-4-Methylpentan-2-onehydrogenoxalate
• 4-AMINO-4-METHYL-2-PENTANONE HYDROGENOXALATE
• 4-amino-4-methylpentan-2-one
• Diacetonamine
• DIACETONEAMINE HYDROGEN OXALATE
• 2-amino-2-methyl-4-pentanone
• 4-amino-4-methyl-2-pentanon
• 4-Amino-4-methyl-2-pentanone
• 4-Methyl-4-amino-2-pentanone
• 4-Methyl-4-aminopentane-2-one
• DIACETONAMINE HYDROGENOXALATE
• Diacetoneamine
• [ "4-Amino-4-methyl-2-pentanone" ]
• DIACETONAMINE [MI]
• A833812
• EINECS 210-876-8
• FS-6649
• NS00080066
• (1,1-DIMETHYL-2-OXOBUTYL)AMINE
• AKOS006220717
• 2-Pentanone, 4-amino-4-methyl-
• Q27292650
• SCHEMBL690783
• DTXSID3060798
• CQTRUFMMCCOKTA-UHFFFAOYSA-N
• WI13YZU3HT
• 4-Amino-4-methyl-2-pentanone; (1,1-Dimethyl-2-oxobutyl)amine; 2-Amino-2-methyl-4-pentanone
• F18062
• FT-0632632
• UNII-WI13YZU3HT
• 625-04-7
• CS-0024134
• DTXCID8043363
• HY-N3739
• DB-054183
• +Expand

• MDL： MFCD01326519
• InChIKey： PABISXFQAHDPMS-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13NO/c1-5(8)4-6(2,3)7/h4,7H2,1-3H3
• SMILES： CC(=O)CC(C)(C)N

Computed Properties

• Exact Mass: 115.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 115.099714
• Heavy Atom Count: 8
• Complexity: 96.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 1.40310
• PSA: 43.09000
• Merck: 13,2981
• Refractive Index: 1.4230 (estimate)
• Boiling Point: bp0.2 25°
• Melting Point: 125-130 °C (lit.)
• Flash Point: 56.2 °C
• Color/Form: Powder
• Solubility: Soluble in alcohol, water and ether
• Density: 0.9837 (rough estimate)

4-Amino-4-methyl-2-pentanone Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store at room temperature, 2-8 ℃ is better

4-Amino-4-methyl-2-pentanone Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%